Cas no 898753-32-7 ( )
structure
Product Name:
CAS No:898753-32-7
MF:C12H13FO3
MW:224.228227376938
CID:872518
PubChem ID:24727405
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(2-fluorophenyl)-4-oxobutanoate
- ETHYL 4-(2-FLUOROPHENYL)-4-OXOBUTYRATE
- AKOS010910873
- MFCD01320293
- FT-0748694
- 898753-32-7
- ETHYL4-(2-FLUOROPHENYL)-4-OXOBUTYRATE
- DTXSID80645630
-
-
- MDL： MFCD01320293
- Inchi： 1S/C12H13FO3/c1-2-16-12(15)8-7-11(14)9-5-3-4-6-10(9)13/h3-6H,2,7-8H2,1H3
- InChI Key： NIHGNYNVGSYZIG-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C(CCC(=O)OCC)=O
Computed Properties
- Exact Mass: 224.08500
- Monoisotopic Mass: 224.08487243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.151
- Boiling Point: 324.2°C at 760 mmHg
- Flash Point: 145°C
- Refractive Index: 1.493
- PSA: 43.37000
- LogP: 2.35170
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207803-1g |
Ethyl 4-(2-fluorophenyl)-4-oxobutyrate |
898753-32-7 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 207803-2g |
Ethyl 4-(2-fluorophenyl)-4-oxobutyrate |
898753-32-7 | 97% | 2g |
￡716.00 | 2022-03-01 | |
| Fluorochem | 207803-5g |
Ethyl 4-(2-fluorophenyl)-4-oxobutyrate |
898753-32-7 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| A2B Chem LLC | AH91520-1g |
Ethyl 4-(2-fluorophenyl)-4-oxobutyrate |
898753-32-7 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AH91520-2g |
Ethyl 4-(2-fluorophenyl)-4-oxobutyrate |
898753-32-7 | 97% | 2g |
$839.00 | 2024-04-19 | |
| A2B Chem LLC | AH91520-5g |
Ethyl 4-(2-fluorophenyl)-4-oxobutyrate |
898753-32-7 | 97% | 5g |
$1989.00 | 2024-04-19 |
Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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